Superior C₂H₂ Adsorption Capacity: Ni-MOF Constructed from 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid vs. Co-MOF from Non-Hydroxylated HCPT
The Ni₂(L)₂(HCOO)₂·4H₂O MOF constructed from 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid (HL) delivers a C₂H₂ uptake of 122.0 cm³ g⁻¹ at ambient conditions [1]. In contrast, the Co-based MOF {[Co₃(OH)₂(HCOO)₂(CPT)₂]}ₙ constructed from the non-hydroxylated analog 4-(4H-1,2,4-triazol-4-yl)benzoic acid (HCPT) exhibits a C₂H₂ uptake of 113 cm³ g⁻¹ at 298 K and 1 bar under equivalent ambient conditions [2]. GCMC simulations attribute the enhanced capacity of the target-ligand MOF to the synergistic contribution of accessible –OH groups on the pore surface, which act as additional nano-traps for C₂H₂ molecules [1].
| Evidence Dimension | C₂H₂ adsorption capacity at ambient conditions |
|---|---|
| Target Compound Data | Ni₂(L)₂(HCOO)₂·4H₂O MOF: 122.0 cm³ g⁻¹ at ambient conditions (298 K, 1 bar) |
| Comparator Or Baseline | Co₃(OH)₂(HCOO)₂(CPT)₂ MOF from HCPT ligand: 113 cm³ g⁻¹ at 298 K and 1 bar |
| Quantified Difference | +9.0 cm³ g⁻¹ (~8% higher uptake) |
| Conditions | Ambient temperature and pressure; single-component gas sorption isotherm measurements |
Why This Matters
An 8% improvement in C₂H₂ capacity at ambient conditions translates into higher working capacity for pressure-swing adsorption processes, reducing the adsorbent mass required for industrial acetylene purification from CO₂ and CH₄ mixtures.
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